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Compound of Interest

Compound Name: (NH2)2bpy

Cat. No.: B092534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,4'-Diamino-2,2'-bipyridine, commonly abbreviated as (NH2)2bpy, is a versatile organic

compound that serves as a crucial building block and ligand in various fields of chemical and

biomedical research.[1][2][3] Its structure, featuring a bipyridyl core with amino functionalities,

imparts unique electronic and coordination properties, making it a subject of significant interest

in the development of novel materials, catalysts, and therapeutic agents. This guide provides a

comprehensive overview of the key molecular and experimental data for (NH2)2bpy.

Molecular and Physicochemical Properties
The fundamental properties of (NH2)2bpy are summarized in the table below. These data are

essential for experimental design, stoichiometric calculations, and analytical characterization.
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Property Value

Synonyms
4,4'-Diamino-2,2'-bipyridine, [2,2'-

Bipyridine]-4,4'-diamine

CAS Number 18511-69-8

Molecular Formula C₁₀H₁₀N₄

Molecular Weight 186.21 g/mol

Appearance White to light yellow powder/crystal

Purity >98.0% (GC)(T)

Storage Temperature
Room temperature, recommended <15°C in a

cool, dark place

Data sourced from multiple chemical suppliers and databases.[2][4][5]

Experimental Protocols
Synthesis of 4,4'-Diamino-2,2'-bipyridine
A common and effective method for the synthesis of (NH2)2bpy involves the reduction of 4,4'-

dinitro-2,2'-bipyridine-N,N'-dioxide.[4] This procedure offers a significant yield under relatively

mild conditions.

Materials:

4,4'-dinitro-2,2'-bipyridine-N,N'-dioxide

10% Palladium on carbon (Pd/C)

Ethanol

Hydrazine hydrate

Nitrogen gas

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.scbt.com/p/4-4prime-diamino-2-2prime-bipyridine-18511-69-8
https://www.researchgate.net/publication/224969550_Improved_synthesis_of_44'-diamino-22'-bipyridine_from_44'-dinitro-22'-bipyridine-NN'-dioxide
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diamino-2_2_-bipyridine
https://www.benchchem.com/product/b092534?utm_src=pdf-body
https://www.researchgate.net/publication/224969550_Improved_synthesis_of_44'-diamino-22'-bipyridine_from_44'-dinitro-22'-bipyridine-NN'-dioxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A mixture of 4,4'-dinitro-2,2'-bipyridine-N,N'-dioxide (1.50 g, 5.4 mmol) and 10% Pd/C (1.50

g) in ethanol (180 mL) is prepared in a reaction vessel.

The vessel is purged with nitrogen gas to create an inert atmosphere.

The suspension is heated to reflux under nitrogen.

Once the complex has completely dissolved, a solution of hydrazine hydrate (13 mL, 0.4

mol) in ethanol (45 mL) is added dropwise over a period of 1 hour.

The reaction mixture is maintained at reflux for an additional period to ensure the completion

of the reduction.

Upon completion, the reaction mixture is cooled, and the catalyst (Pd/C) is removed by

filtration.

The solvent is removed from the filtrate under reduced pressure to yield the crude product.

The crude 4,4'-diamino-2,2'-bipyridine can be further purified by recrystallization.

Characterization Methods
The identity and purity of synthesized (NH2)2bpy can be confirmed using a suite of analytical

techniques. The characterization of substituted bipyridine derivatives typically involves:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

elucidate the chemical structure by identifying the chemical environment of the hydrogen and

carbon atoms, respectively.

Mass Spectrometry (MS): This technique is employed to determine the molecular weight of

the compound by measuring the mass-to-charge ratio of its ions.

Elemental Analysis: Provides the percentage composition of elements (carbon, hydrogen,

nitrogen) in the compound, which is then compared with the theoretical values calculated

from the molecular formula.

Derivatives of bipyridines have been extensively characterized using these methods to confirm

their structure and purity.
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Applications in Research and Development
4,4'-Diamino-2,2'-bipyridine's utility stems from its function as a bidentate chelating ligand.[2]

The two nitrogen atoms of the bipyridine core can coordinate with a wide range of metal ions,

while the amino groups at the 4 and 4' positions can be further functionalized. This dual

functionality makes it a valuable component in:

Coordination Chemistry: As a ligand, it forms stable complexes with various transition

metals. These complexes are investigated for their catalytic, photophysical, and

electrochemical properties.

Materials Science: It serves as a building block for the synthesis of metal-organic

frameworks (MOFs) and functional polymers.

Drug Development: Bipyridine derivatives and their metal complexes are being explored for

their potential therapeutic applications. For instance, platinum(II) complexes with substituted

bipyridine ligands have been synthesized and evaluated for their in vitro anti-proliferative

activities against human cancer cell lines. While research into the specific signaling

pathways involving (NH2)2bpy is ongoing, related stilbene-based diamino compounds have

been shown to inhibit cancer cell growth through mechanisms that include the regulation of

signal pathways.

Logical Workflow: Synthesis of (NH2)2bpy
The following diagram illustrates the key steps in the synthesis of 4,4'-Diamino-2,2'-bipyridine

from its dinitro precursor.

Start: 4,4'-dinitro-2,2'-
bipyridine-N,N'-dioxide

Reaction:
- Purge with N2
- Heat to reflux

- Add hydrazine dropwise

Combine with
Pd/C and Ethanol

Reagents:
- 10% Pd/C
- Ethanol

- Hydrazine hydrate

Filtration:
Remove Pd/C catalyst

Evaporation:
Remove solvent

Purification:
Recrystallization

Final Product:
4,4'-Diamino-2,2'-bipyridine
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Caption: Workflow for the synthesis of 4,4'-Diamino-2,2'-bipyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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